Cas no 696-60-6 (4-Hydroxybenzylamine)

4-Hydroxybenzylamine structure

Product Name:4-Hydroxybenzylamine

CAS No:696-60-6

Molecular Formula:C₇H₉NO

Molecular Weight:123.15246

MDL:MFCD00870499

CID:39593

PubChem ID:135727020

4-Hydroxybenzylamine Properties

Names and Identifiers

- 4-(Aminomethyl)phenol
- 4-HYDROXYBENZYLAMINE
- RARECHEM AL BW 0048
- 4-HYDROXYBENZYLAMINE[4-(AMINOMETHYL)PHENOL]
- 4-(aminomethyl)phenol hydrochloride
- (4-HYDROXYPHENYL)METHANAMINIUM BROMIDE
- p-Cresol, a-amino- (6CI,7CI,8CI)
- 4-Hydroxybenzenemethanamine
- NSC125720
- [(4-Hydroxyphenyl)methyl]amine
- p-(Aminomethyl)phenol
- p-Hydroxybenzenemethanamine
- p-Hydroxybenzylamine
- 4-Aminomethyl-phenol
- (4-hydroxyphenyl)methylammonium bromide
- CK2396
- NSC-125720
- AC-16618
- FT-0632832
- MFCD00870499
- CHEBI:173335
- 4 hydroxy amino toluene
- CHEMBL202519
- a-Amino-p-cresol
- EN300-44825
- 4-HOBA
- Q27268396
- SCHEMBL63123
- 696-60-6
- AKOS000131573
- P-(AMINOMETHYL)PHENO
- BP-21023
- 4-hydroxybenzyl amine
- RQJDUEKERVZLLU-UHFFFAOYSA-N
- 4-hydroxylbenzylamine
- J-513629
- AM20060931
- 4-Hydroxybenzylamine, min. 98% by HPLC
- 4-hyroxybenzylamine
- A836589
- PD096512
- (4-hydroxyphenyl)methanamine
- DTXSID00219872
- 7J7F85B7BI
- 4-hydroxy benzylamine
- P-CRESOL, .ALPHA.-AMINO-
- UNII-7J7F85B7BI
- BB 0240833
- NSC 125720
- ((4-HYDROXYPHENYL)METHYL)AMINE
- SY002006
- 4-(amino methyl)phenol
- SB38361
- CS-W004078
- TETRAHYDRO-2H-PYRAN-4-YLACETYLCHLORIDE
- para-Hydroxybenzylamine
- 4-(Aminomethyl)-Phenol
- BDBM50177412
- 4-(Aminomethyl)phenol, 9CI
- HY-W004078
- PS-5924
- Phenol, 4-(aminomethyl)-
- 4-aminomethylphenol
- A2305
- STK502926
- ALBB-004114
- P-CRESOL, ALPHA-AMINO-
- phenol, 4-aminomethyl-
- DTXCID50142363
- DB-055316
- +Expand
- MDL： MFCD00870499
- InChIKey： RQJDUEKERVZLLU-UHFFFAOYSA-N
- Inchi： 1S/C7H9NO/c8-5-6-1-3-7(9)4-2-6/h1-4,9H,5,8H2
- SMILES： C1=C(C=CC(=C1)O)CN

Computed Properties

Exact Mass: 123.06800
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 123.068
Heavy Atom Count: 9
Complexity: 77
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 46.2A^2

Experimental Properties

LogP: 1.55120
PSA: 46.25000
Boiling Point: 262.4 °C at 760 mmHg
Melting Point: 115°C(dec.)(lit.)
Flash Point: 112.5 °C
Color/Form: Cryst.
Sensitiveness: Sensitive to air
Density: 1.141

4-Hydroxybenzylamine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0069EG-5g	4-(Aminomethyl)phenol	696-60-6	97%	5g	$8.00	2024-04-22
A2B Chem LLC	AC91320-5g	4-Hydroxybenzylamine	696-60-6	97%	5g	$8.00	2024-04-19
Ambeed	A690871-5g	4-Hydroxybenzylamine	696-60-6	97%	5g	$10.0	2024-05-28
Apollo Scientific	OR7611-5g	4-(Aminomethyl)phenol	696-60-6		5g	£12.00	2024-05-25
Chemenu	CM100935-25g	4-(aminomethyl)phenol	696-60-6	95%	25g	$115	2022-08-31
ChemScence	CS-W004078-25g	4-Hydroxybenzylamine	696-60-6	98.95%	25g	$53.0	2022-04-26
Cooke Chemical	A0815312-5G	4-(Aminomethyl)phenol	696-60-6	98%	5g	RMB 67.20	2023-09-07
Crysdot LLC	CD12041932-100g	4-(Aminomethyl)phenol	696-60-6	95+%	100g	$100	2024-07-24
Enamine	EN300-44825-0.05g	4-(aminomethyl)phenol	696-60-6	94%	0.05g	$19.0	2023-06-08
Fluorochem	023452-1g	4-Hydroxybenzylamine	696-60-6	97%	1g	￡12.00	2022-03-01

4-Hydroxybenzylamine Suppliers

HU BEI QI FEI YI YAO HUA GONG Co., Ltd.

Audited Supplier

(CAS:696-60-6)

MR./MRS.:LIU JING LI ： 1 8 7 0 2 7 6 2 2 5 1

Phone:18702762251

Email:1438980033@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:696-60-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

HU BEI YUN MEI Technology Co., Ltd.

Audited Supplier

(CAS:696-60-6)

MR./MRS.:FANG JING LI

Phone:18327059871

Email:service@yunmeichem.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:696-60-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

4-Hydroxybenzylamine Related Literature

1. Stereoelectronic effect at nitrogen in 2,6-di-tert-butyl-4-(N,N-disubstituted aminomethyl)phenoxyl radicals

Martin J?ger,Hartmut B. Stegmann J. Chem. Soc. Perkin Trans. 2 1998 697
2. Selective catecholamine detection in living cells by a copper-mediated oxidative bond cleavage

Ka Yan Tong,Jia Zhao,Chun-Wai Tse,Pui-Ki Wan,Jianhui Rong,Ho Yu Au-Yeung Chem. Sci. 2019 10 8519
3. Ligand geometry-directed assembly of seven entangled coordination polymers

Fei-Long Hu,Shu-Long Wang,Bing Wu,Hong Yu,Fan Wang,Jian-Ping Lang CrystEngComm 2014 16 6354
4. Halogen bonding for the design of inhibitors by targeting the S1 pocket of serine proteases

Longguang Jiang,Xu Zhang,Yang Zhou,Yayu Chen,Zhipu Luo,Jinyu Li,Cai Yuan,Mingdong Huang RSC Adv. 2018 8 28189
5. Crystal engineering: hydrogen-bonded salts of hydroxybenzoic acids for second harmonic generation

Christer B. Aaker?y,Gurmit S. Bahra,Peter B. Hitchcock,Yasmin Patell,Kenneth R. Seddon J. Chem. Soc. Chem. Commun. 1993 152
6. RAFT polymerization of ciprofloxacin prodrug monomers for the controlled intracellular delivery of antibiotics

Debobrato Das,Selvi Srinivasan,Abby M. Kelly,David Y. Chiu,Bridget K. Daugherty,Daniel M. Ratner,Patrick S. Stayton,Anthony J. Convertine Polym. Chem. 2016 7 826
7. Breaking the reduced glutathione-activated antioxidant defence for enhanced photodynamic therapy

Qi-chen Zhan,Xian-qing Shi,Xiao-hong Yan,Qian Liu,Jia-hong Zhou,Lin Zhou,Shao-hua Wei J. Mater. Chem. B 2017 5 6752
8. Strategies and methodologies for the construction of spiro-γ-lactams: an update

Américo J. S. Alves,Nuno G. Alves,Maria I. L. Soares,Teresa M. V. D. Pinho e Melo Org. Chem. Front. 2021 8 3543
9. Structure-based design, synthesis, and profiling of a β-tryptase inhibitor with a spiro-piperidineamide scaffold, benzylamine P1 group, and a substituted indole P4 group

Guyan Liang,Yong Mi Choi-Sledeski,Gregory B. Poli,Xin Chen,Anne Minnich,Qingping Wang,Joseph Tsay,Keith Sides,Roy J. Vaz Med. Chem. Commun. 2011 2 794
10. Photofragmentation spectroscopy of cold protonated aromatic amines in the gas phase

Géraldine Féraud,Michel Broquier,Claude Dedonder-Lardeux,Gilles Grégoire,Satchin Soorkia,Christophe Jouvet Phys. Chem. Chem. Phys. 2014 16 5250

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